Cas no 2228384-91-4 (2-1-(hydroxymethyl)-2,2-dimethylcyclopropyl-4-nitrophenol)

• Product Name: 2-1-(hydroxymethyl)-2,2-dimethylcyclopropyl-4-nitrophenol
• CAS No: 2228384-91-4
• MF: C₁₂H₁₅NO₄
• MW: 237.251803636551
• CID: 6224887
• PubChem ID: 165715504
• Update Time: 2025-07-22

2-1-(hydroxymethyl)-2,2-dimethylcyclopropyl-4-nitrophenol Chemical and Physical Properties

Names and Identifiers

• 2-1-(hydroxymethyl)-2,2-dimethylcyclopropyl-4-nitrophenol
• 2-[1-(hydroxymethyl)-2,2-dimethylcyclopropyl]-4-nitrophenol
• EN300-1825578
• 2228384-91-4

• Inchi： 1S/C12H15NO4/c1-11(2)6-12(11,7-14)9-5-8(13(16)17)3-4-10(9)15/h3-5,14-15H,6-7H2,1-2H3
• InChI Key： BJWZQDXPCVIMJI-UHFFFAOYSA-N
• SMILES： OCC1(C2C=C(C=CC=2O)[N+](=O)[O-])CC1(C)C

Computed Properties

• Exact Mass: 237.10010796g/mol
• Monoisotopic Mass: 237.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 86.3Ų

Additional information on 2-1-(hydroxymethyl)-2,2-dimethylcyclopropyl-4-nitrophenol

Introduction to 2-1-(hydroxymethyl)-2,2-dimethylcyclopropyl-4-nitrophenol (CAS No. 2228384-91-4)

2-1-(hydroxymethyl)-2,2-dimethylcyclopropyl-4-nitrophenol, identified by its Chemical Abstracts Service (CAS) number 2228384-91-4, is a compound of significant interest in the field of pharmaceutical chemistry and molecular biology. This molecule, characterized by its unique structural features, has garnered attention for its potential applications in drug discovery and biochemical research. The compound’s distinct structural framework, combining a cyclopropyl ring with a nitrophenol moiety, positions it as a candidate for further exploration in synthetic chemistry and medicinal applications.

The structural composition of 2-1-(hydroxymethyl)-2,2-dimethylcyclopropyl-4-nitrophenol encompasses several key functional groups that contribute to its chemical reactivity and biological significance. The cyclopropyl group, a three-membered carbon ring, introduces steric hindrance and rigidity to the molecule, which can influence its interactions with biological targets. Additionally, the presence of a hydroxymethyl group (-CH₂OH) and a nitro group (-NO₂) at specific positions enhances its versatility in chemical modifications and biological assays.

In recent years, the pharmaceutical industry has seen a surge in the exploration of nitroaromatic compounds due to their diverse pharmacological properties. The nitro group in 2-1-(hydroxymethyl)-2,2-dimethylcyclopropyl-4-nitrophenol serves as a versatile handle for further functionalization, enabling the synthesis of derivatives with tailored biological activities. This adaptability makes the compound a valuable scaffold for medicinal chemists seeking to develop novel therapeutic agents.

One of the most compelling aspects of this compound is its potential role in addressing unmet medical needs. Current research indicates that nitrophenols exhibit antimicrobial, anti-inflammatory, and antioxidant properties, making them promising candidates for therapeutic intervention. The structural features of 2-1-(hydroxymethyl)-2,2-dimethylcyclopropyl-4-nitrophenol suggest that it may interact with biological pathways in ways that could lead to innovative treatments for various diseases.

Recent studies have begun to elucidate the mechanistic insights into how nitroaromatic compounds exert their effects at the molecular level. The reactivity of the nitro group allows for redox cycling, which can generate reactive oxygen species (ROS) that modulate cellular signaling pathways. Additionally, the hydroxymethyl group provides opportunities for hydrogen bonding interactions, enhancing binding affinity to biological targets. These properties make 2-1-(hydroxymethyl)-2,2-dimethylcyclopropyl-4-nitrophenol an intriguing candidate for further investigation.

The synthesis of 2-1-(hydroxymethyl)-2,2-dimethylcyclopropyl-4-nitrophenol presents both challenges and opportunities for chemists. The cyclopropyl ring requires careful handling due to its strain and reactivity under certain conditions. However, advances in synthetic methodologies have made it possible to construct such complex structures with increasing efficiency. Techniques such as transition-metal-catalyzed reactions and enantioselective synthesis have opened new avenues for accessing enantiomerically pure forms of this compound.

In the realm of drug discovery, the ability to modify specific functional groups on 2-1-(hydroxymethyl)-2,2-dimethylcyclopropyl-4-nitrophenol allows researchers to fine-tune its pharmacological profile. For instance, replacing the nitro group with an amino group can yield aminophenols with different solubility profiles and metabolic stability. Such modifications are crucial for optimizing drug candidates for clinical development.

The potential applications of 2-1-(hydroxymethyl)-2,2-dimethylcyclopropyl-4-nitrophenol extend beyond traditional pharmaceuticals. Its unique structural features make it suitable for use as an intermediate in the synthesis of agrochemicals and specialty chemicals. Furthermore, its reactivity with various functional groups allows for the development of novel materials with tailored properties.

As research continues to uncover new therapeutic targets and mechanisms, compounds like 2228384-91-4 will play an increasingly important role in addressing global health challenges. The combination of structural complexity and functional diversity positions this molecule as a cornerstone in modern medicinal chemistry. Future studies are likely to explore its potential in treating conditions such as cancer, neurodegenerative diseases, and infectious disorders.

The development of robust analytical methods for characterizing 2228384-91-4 is essential for advancing its applications. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography provide critical insights into its structure and purity. These tools are indispensable for ensuring that researchers can reliably synthesize and utilize this compound in their studies.

In conclusion, 2228384-91-4 represents a fascinating subject of study with broad implications in pharmaceutical chemistry and beyond. Its unique structural features and versatile reactivity make it a promising candidate for further exploration in drug discovery and material science. As our understanding of molecular interactions continues to evolve, 2228384-91-4 is poised to contribute significantly to advancements in medicine and technology.